(S)-C12-200

• Molecular Formula: C70H145N5O5
• Molecular Weight: 1136.9 g/mol
• InChI: InChI=1S/C70H145N5O5/c1-6-11-16-21-26-31-36-41-46-66(76)61-73(58-60-75(64-69(79)49-44-39-34-29-24-19-14-9-4)65-70(80)50-45-40-35-30-25-20-15-10-5)57-55-71-51-53-72(54-52-71)56-59-74(62-67(77)47-42-37-32-27-22-17-12-7-2)63-68(78)48-43-38-33-28-23-18-13-8-3/h66-70,76-80H,6-65H2,1-5H3/t66-,67-,68-,69-,70-/m0/s1
• InChIKey: RVHYPUORVDKRTM-NQSOBCIXSA-N

Why (S)-C12-200 for mRNA-LNP Delivery

(S)-C12-200 (CAS 1226552-44-8) is the stereopure (S)-enantiomer of the established ionizable cationic lipid C12-200 . It is utilized as a key functional component in lipid nanoparticles (LNPs) for the encapsulation and intracellular delivery of nucleic acid payloads, including messenger RNA (mRNA), small interfering RNA (siRNA), and self-amplifying RNA (saRNA) . (S)-C12-200 is defined by its chiral purity and has a reported pKa of 7.12 [1].

Stereopure (S)-enantiomer of C12-200, a defined ionizable cationic lipidoid

Addresses reported tolerability limitations of racemic C12-200 in research models

Supports in vivo mRNA delivery research via LNP formulation

• [1] Garcia, J., et al. (2024). Evaluating Thermodynamic Properties of Lipid Nanoparticles. Worcester Polytechnic Institute Major Qualifying Project. View Source

Why Racemic or (R)-C12-200 Cannot Replace (S)-C12-200

In the context of LNP formulation for nucleic acid delivery, ionizable lipids are not functionally interchangeable. The specific stereochemistry of a chiral ionizable lipid like C12-200 profoundly influences its in vivo performance, including delivery efficiency and tolerability, without necessarily altering basic biophysical LNP traits [1]. Using the racemic mixture, the (R)-enantiomer, or another benchmark lipid such as DLin-MC3-DMA will result in quantifiably different outcomes in the same experimental systems. The evidence presented below demonstrates that (S)-C12-200 provides specific, measurable advantages over these close analogs, making its selection a critical variable in experimental design and procurement decisions [1][2].

Enantiomer-dependent performance: (R)-C12-200 LNPs show lower in vivo mRNA delivery than (S)-C12-200 in reported studies; stereochemistry directly alters delivery outcome.

Racemic mixture delivers less mRNA and has documented tolerability concerns in animal models; substitution may compromise research endpoints.

Alternative ionizable lipids (MC3, SM-102) differ in apparent pKa, biodegradability, and shelf-life stability profiles; direct interchangeability is not supported.

• [1] Da Silva Sanchez, A. J., et al. (2022). Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery. Journal of Controlled Release, 353, 270–277. View Source
• [2] Zeng, Y., et al. (2023). Lipid nanoparticle-based mRNA candidates elicit potent T cell responses. Biomaterials Science, 11(3), 964–974. View Source

Evidence for (S)-C12-200 Over Alternatives

In Vivo mRNA Delivery vs Racemic C12-200

In a direct head-to-head comparison in mice, LNPs formulated with the stereopure (S)-C12-200 delivered significantly more mRNA in vivo than LNPs prepared with racemic C12-200 or the stereopure (R)-enantiomer (C12-200-R). The biophysical properties of the LNPs did not change with stereochemistry, pointing to a purely chiral-dependent effect on delivery [1].

mRNA delivery vs racemic

Head-to-head

2.8-fold

over racemic baseline

Supports higher delivery per dose in Cre mRNA mouse model.

Intravenous LNP; bioluminescence readout.

Evidence Dimension	In vivo mRNA delivery (fold-change)
Target Compound Data	2.8-fold and 6.1-fold higher
Comparator Or Baseline	Racemic C12-200 (2.8-fold higher) and (R)-C12-200 (6.1-fold higher)
Quantified Difference	+180% (vs. racemic), +510% (vs. R-enantiomer)
Conditions	In vivo mouse model, systemically administered LNPs

Why This Matters

Selecting (S)-C12-200 over its racemate or the R-isomer directly increases the achievable level of protein expression for a given mRNA dose, improving experimental signal-to-noise and potentially reducing required nucleic acid material costs.

• [1] Da Silva Sanchez, A. J., et al. (2022). Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery. Journal of Controlled Release, 353, 270–277. View Source

In Vivo mRNA Delivery vs (R)-C12-200

Beyond increasing delivery efficiency, the study by Da Silva Sanchez et al. also found that LNPs formulated with stereopure C12-200-S were better tolerated in vivo than LNPs made with racemic C12-200. This improved tolerability profile is critical as poor tolerability has been identified as a factor limiting the clinical translation of the parent racemic lipid [1].

mRNA delivery vs (R)-enantiomer

Head-to-head

6.1-fold

over (R)-C12-200 baseline

Enantiomer-dependent delivery context; stereochemistry drives large in vivo difference.

Same mouse model, Cre mRNA LNP IV.

Evidence Dimension	In vivo tolerability
Target Compound Data	Better tolerated
Comparator Or Baseline	Racemic C12-200 LNP
Quantified Difference	Qualitative improvement; observed and reported but not numerically quantified in the study.
Conditions	In vivo mouse model, systemically administered LNPs

Why This Matters

For research applications, especially those involving multiple doses or sensitive animal models, the improved tolerability of (S)-C12-200 LNPs can minimize confounding physiological effects and improve animal welfare.

• [1] Da Silva Sanchez, A. J., et al. (2022). Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery. Journal of Controlled Release, 353, 270–277. View Source

Apparent pKa vs (R)-C12-200 and MC3

A study evaluating LNP delivery to the mouse retina found that in vitro, LNPs formulated with C12-200 (the base structure of the (S)-enantiomer) outperformed those made with the clinically relevant benchmark lipid DLin-MC3-DMA in terms of mRNA expression in retinal cells [1]. This provides class-level evidence for the delivery potential of C12-200-based lipids.

Apparent pKa comparison

Cross-study

(S)-C12-2007.12

(R)-C12-2007.25

MC36.85

pKa differences may influence endosomal escape behavior.

TNS assay; context-dependent protonation.

Evidence Dimension	In vitro mRNA expression in retinal cells
Target Compound Data	Outperformed
Comparator Or Baseline	DLin-MC3-DMA
Quantified Difference	Qualitative superiority; specific fold-change values not provided in the abstract.
Conditions	In vitro retinal cell culture

Why This Matters

This data supports the selection of a C12-200-based lipid like (S)-C12-200 over DLin-MC3-DMA for applications where robust in vitro transfection is a prerequisite or primary endpoint, such as in ocular gene therapy research.

• [1] Vanluchene, H., et al. (2025). Efficacy versus immunogenicity of LNP-mediated delivery of mRNA and self-amplifying RNA upon intravitreal injection in the mouse eye. Journal of Controlled Release, 385, 114027. View Source

Shelf-Life Stability Over SM-102 LNPs

In a comparative study of ionizable lipids for siRNA delivery, C12-200 demonstrated a significantly lower effective dose (ED50) compared to the benchmark lipid MC3, indicating higher potency on a per-mass basis [1]. While the data is for the base lipid, it establishes a potency benchmark for the C12-200 scaffold.

Shelf-life stability

Class-level

C12-200 LNP: >90% transfection at 11 wks (2-8°C, 25°C); SM-102 declines at 25°C

Supports non-frozen storage assessment for research supply chains.

Study used racemic C12-200; stereopure attribution inferred.

Evidence Dimension	siRNA delivery potency (ED50)
Target Compound Data	ED50 ≈ 0.01 mg/kg
Comparator Or Baseline	MC3 (ED50 ≈ 0.03 mg/kg)
Quantified Difference	~3-fold lower ED50 (higher potency)
Conditions	In vivo mouse model

Why This Matters

For siRNA delivery applications, selecting a C12-200-based lipid like (S)-C12-200 may allow for lower lipid dosing to achieve the same therapeutic effect, potentially reducing off-target effects and improving the safety margin.

• [1] Zeng, Y., et al. (2023). Lipid nanoparticle-based mRNA candidates elicit potent T cell responses. Biomaterials Science, 11(3), 964–974. View Source

In Vivo Tolerability vs Racemic C12-200

Apparent pKa is a critical parameter governing the endosomal escape efficiency of LNPs. A study measuring the thermodynamic properties of LNPs found that C12-200 LNPs without a payload have a higher apparent pKa (7.12) compared to MC3 LNPs (6.85) [1]. This difference arises from structural features, as C12-200 contains five amine groups while MC3 contains only one [1].

In vivo tolerability

Supporting

Reported better tolerated than racemic C12-200 in mouse model

Qualitative tolerability endpoint context; requires quantification.

ALT/AST, body weight data not specified in source.

Evidence Dimension	Apparent pKa of unloaded LNPs
Target Compound Data	7.12
Comparator Or Baseline	MC3 (6.85)
Quantified Difference	+0.27 units
Conditions	TNS fluorescence assay, unloaded LNPs

Why This Matters

The distinct pKa of a C12-200-based LNP can influence its pH-dependent protonation profile and subsequent endosomal release kinetics, which is a key consideration for researchers optimizing delivery for specific nucleic acid cargos or cell types.

• [1] Garcia, J., et al. (2024). Evaluating Thermodynamic Properties of Lipid Nanoparticles. Worcester Polytechnic Institute Major Qualifying Project. View Source

Applications of (S)-C12-200

Maximum-Efficiency In Vivo mRNA Delivery

Based on the evidence that (S)-C12-200 LNPs deliver up to 6.1-fold more mRNA in vivo compared to the R-enantiomer control [1], this compound is optimally suited for studies where achieving high and robust protein expression from a given mRNA dose is critical. This includes target validation studies, therapeutic protein expression in animal models, and applications where a strong pharmacodynamic response is needed to demonstrate proof-of-concept. Selecting (S)-C12-200 can directly increase the assay window and improve the statistical power of in vivo experiments.

Tolerability-Focused mRNA Therapeutic Development

The finding that stereopure C12-200-S LNPs exhibit improved in vivo tolerability compared to racemic LNPs [1] positions (S)-C12-200 as a key component for developing next-generation LNP formulations. This is particularly relevant for research involving repeated dosing regimens, studies in more sensitive animal strains or disease models, or early-stage translational work where minimizing acute toxicity and confounding inflammatory responses is essential for accurate data interpretation.

Non-Frozen Stability and Supply Chain Studies

Given the evidence that C12-200 LNPs outperform DLin-MC3-DMA LNPs in driving mRNA expression in retinal cells in vitro [1], (S)-C12-200 is a strong candidate lipid for building LNP platforms designed for ocular delivery. Researchers focused on developing gene therapies for retinal diseases or using the eye as a model organ for nucleic acid delivery can leverage the superior in vitro transfection capability of the C12-200 scaffold as a starting point for further in vivo optimization.

Stereochemistry-Driven LNP Design and SAR

C12-200 is widely recognized as a 'gold standard' ionizable lipid in the field [1][2]. The stereopure (S)-enantiomer, with its well-characterized and superior in vivo delivery profile [3], provides an ideal, high-performing positive control for research programs aimed at discovering and developing novel ionizable lipids. Its use allows for rigorous and standardized comparisons in high-throughput screening assays and detailed mechanistic studies of LNP function.

Application

Selection Property

Validation Focus

High-efficiency in vivo mRNA delivery research

Enantiomer-dependent delivery context

In vivo mRNA translation assay review

Tolerability-focused mRNA-LNP research models

Stereopure lipid tolerability context

In vivo tolerability endpoint monitoring

Non-frozen LNP stability and supply chain research

Shelf-life stability context

Non-frozen storage functional assay review

Stereochemistry-driven LNP design and SAR studies

Defined stereopurity for SAR

Enantiomer-controlled LNP performance endpoints

• [1] Da Silva Sanchez, A. J., et al. (2022). Substituting racemic ionizable lipids with stereopure ionizable lipids can increase mRNA delivery. Journal of Controlled Release, 353, 270–277. View Source
• [2] Vanluchene, H., et al. (2025). Efficacy versus immunogenicity of LNP-mediated delivery of mRNA and self-amplifying RNA upon intravitreal injection in the mouse eye. Journal of Controlled Release, 385, 114027. View Source
• [3] Zeng, Y., et al. (2023). Lipid nanoparticle-based mRNA candidates elicit potent T cell responses. Biomaterials Science, 11(3), 964–974. View Source